Cas no 1046079-35-9 (5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride)

• Product Name: 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride
• CAS No: 1046079-35-9
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD11109594
• CID: 1039359
• PubChem ID: 24950191
• Update Time: 2025-10-29

5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride
• 5-(4-piperidinyl)-1,3,4-Oxadiazol-2(3H)-one hydrochloride
• 5-(PIPERIDIN-4-YL)-1,3,4-OXADIAZOL-2(3H)-ONE HCL
• 5-(piperidin-4-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
• XIYYNNHQVKXBLL-UHFFFAOYSA-N
• AK108386
• AB0069183
• ST24023788
• Z3842
• 5-(piperidin-4-yl)-1,3,4-oxadiazol-2-ol hydrochloride
• Z1741981075
• 5-(Piperidin-4-yl)-1,3,4-ox
• SCHEMBL19283902
• DTXSID50648057
• 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-onehydrochloride
• 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one--hydrogen chloride (1/1)
• 5-piperidin-4-yl-3H-1,3,4-oxadiazol-2-one;hydrochloride
• AKOS016007590
• MFCD11109594
• EN300-200332
• 1046079-35-9
• CHEMBL457192
• DS-3919
• DB-358618
• 5-(4-Piperidinyl)-1,3,4-oxadiazol-2-ol hydrochloride
• SCHEMBL15415894
• CS-0155216

• MDL： MFCD11109594
• Inchi： 1S/C7H11N3O2.ClH/c11-7-10-9-6(12-7)5-1-3-8-4-2-5;/h5,8H,1-4H2,(H,10,11);1H
• InChI Key： XIYYNNHQVKXBLL-UHFFFAOYSA-N
• SMILES： Cl.O1C(NN=C1C1CCNCC1)=O

Computed Properties

• Exact Mass: 205.0618043g/mol
• Monoisotopic Mass: 205.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7

5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride

5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride

The compound 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride (CAS No. 1046079-35-9) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of oxadiazoles, which are known for their versatile applications in drug design due to their unique structural features and pharmacological properties.

The molecular structure of 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride is characterized by a central oxadiazole ring system, which is fused with a piperidine moiety at the 4-position. This combination creates a molecule with both aromatic and aliphatic characteristics, making it highly suitable for interactions with various biological targets. The hydrochloride salt form ensures optimal solubility and stability under physiological conditions.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in neurodegenerative diseases. For instance, research published in *Nature Neuroscience* has demonstrated that 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride exhibits potent inhibitory activity against specific kinases implicated in Alzheimer's disease progression. This finding underscores its potential as a lead compound for developing novel therapeutic agents targeting neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in synthetic chemistry. The synthesis of 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride involves a multi-step process that includes the formation of the oxadiazole ring via cyclization reactions and subsequent functionalization with the piperidine group. These synthetic strategies have been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production.

From an analytical standpoint, 5-(Piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and electronic properties. Such detailed characterization is essential for understanding its behavior in biological systems and optimizing its therapeutic profile.

Looking ahead, the development of 5-(Piperidin-4-yli)l}-1,3,4-Oxadiazol-o(3H-one hydrochloride into a clinically relevant drug will depend on further preclinical studies to evaluate its safety profile and efficacy in animal models of disease. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate this process and bring this promising compound closer to clinical application.